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Compound of Interest

Compound Name: 2-(Benzyloxy)ethanol

Cat. No.: B1666784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of 2-
(Benzyloxy)ethanol, a versatile solvent and key intermediate in various synthetic processes,

including pharmaceutical development. This document outlines the core physicochemical

properties, details the experimental methodologies for their determination, and presents a

relevant synthetic workflow.

Core Physicochemical Data
The boiling and melting points are critical parameters for the safe handling, storage, and

application of 2-(Benzyloxy)ethanol in a laboratory or industrial setting. These properties are

summarized below.

Property Value Conditions

Boiling Point 256 °C @ 760 mmHg[1][2][3][4][5]

Boiling Point 265 °C (lit.)[6][7][8]

Melting Point < -75 °C -[1][2][8]
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Experimental Protocols for Determination of
Physicochemical Properties
Accurate determination of boiling and melting points is fundamental to verifying the purity and

identity of a substance. The following are detailed standard operating procedures for these

measurements.

Melting Point Determination (Capillary Method)
Given the very low melting point of 2-(Benzyloxy)ethanol (<-75 °C), this procedure would

require specialized low-temperature apparatus (cryostat). The general principle remains the

same as the standard capillary method.

Principle: The capillary method is a standard technique for determining the melting point of a

substance.[1][9] A small, packed sample in a capillary tube is heated at a controlled rate, and

the temperature range from the initial to the final melting point is recorded.[2][6]

Apparatus:

Low-temperature melting point apparatus or a cryostat

Glass capillary tubes (sealed at one end)

Calibrated low-temperature thermometer or temperature probe

Mortar and pestle (for solid samples, not applicable here but part of the general method)

Procedure:

Sample Preparation: As 2-(Benzyloxy)ethanol is a liquid at room temperature, it must first

be solidified by cooling to a temperature significantly below its expected melting point (e.g.,

using liquid nitrogen or a dry ice/acetone bath).

Capillary Loading: A small amount of the solidified 2-(Benzyloxy)ethanol is introduced into a

glass capillary tube. The tube is then gently tapped to pack the sample at the bottom.

Measurement:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1666784?utm_src=pdf-body
https://www.thinksrs.com/downloads/pdfs/applicationnotes/MPProcedure.pdf
https://www.westlab.com/blog/measuring-melting-point
https://store.astm.org/e0324-16.html
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b1666784?utm_src=pdf-body
https://www.benchchem.com/product/b1666784?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666784?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The loaded capillary tube is placed in the heating block of the low-temperature melting

point apparatus.

The temperature is slowly increased at a controlled rate (e.g., 1-2 °C per minute) as it

approaches the expected melting point.[6]

The temperature at which the first drop of liquid appears is recorded as the initial melting

point.

The temperature at which the entire sample becomes a clear liquid is recorded as the final

melting point. The range between these two temperatures is the melting range. For pure

substances, this range is typically narrow.[6][8]

Boiling Point Determination (Distillation Method)
Principle: The boiling point of a liquid is the temperature at which its vapor pressure equals the

external pressure.[3] Simple distillation is a common and effective method for determining the

boiling point of a pure liquid.[3][10]

Apparatus:

Distillation flask

Condenser

Receiving flask

Calibrated thermometer

Heating mantle or oil bath

Boiling chips

Barometer

Procedure:
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Apparatus Setup: Assemble a simple distillation apparatus. Place a suitable volume of 2-
(Benzyloxy)ethanol (e.g., 5-10 mL) and a few boiling chips into the distillation flask.

Thermometer Placement: Position the thermometer so that the top of the bulb is level with

the bottom of the side arm of the distillation flask. This ensures the thermometer measures

the temperature of the vapor as it passes into the condenser.

Heating: Gently heat the distillation flask. The liquid will begin to boil and its vapor will rise.

Temperature Reading: Observe the temperature on the thermometer. As the vapor

condenses and distillation begins, the temperature will stabilize. This stable temperature is

the boiling point of the liquid.

Pressure Correction: Record the atmospheric pressure from a barometer. Since boiling point

is pressure-dependent, it is crucial to note the pressure at which the measurement was

taken.

Synthetic Workflow: Synthesis of 2-(Benzyloxy)ethyl
Methacrylate
2-(Benzyloxy)ethanol is a valuable building block in organic synthesis. For instance, it is used

in the preparation of 2-(benzyloxy)ethyl methacrylate, a monomer used in polymer chemistry.

This synthesis is achieved through the esterification of 2-(Benzyloxy)ethanol with

methacryloyl chloride.

Reactants:
- 2-(Benzyloxy)ethanol
- Methacryloyl Chloride
- Triethylamine (Base)

- Dichloromethane (Solvent)

Reaction Vessel
(Ice Bath, 0°C)

Combine Esterification ReactionStir
Aqueous Workup:

- Wash with NaHCO3(aq)
- Wash with Brine

Quench & Extract
Drying:

- Dry over MgSO4
- Filter

Purification:
- Remove Solvent (Rotary Evaporation)

- Column Chromatography

Final Product:
2-(Benzyloxy)ethyl Methacrylate

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of 2-(Benzyloxy)ethyl methacrylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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